Cas no 2171436-45-4 (3-(3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamidobicyclo3.1.0hexane-1-carboxylic acid)

• Product Name: 3-(3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamidobicyclo3.1.0hexane-1-carboxylic acid
• CAS No: 2171436-45-4
• MF: C₂₈H₃₂N₂O₅
• MW: 476.564087867737
• CID: 6512477
• PubChem ID: 165828777
• Update Time: 2025-07-16

3-(3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamidobicyclo3.1.0hexane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 3-(3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamidobicyclo3.1.0hexane-1-carboxylic acid
• 3-[(3S)-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)hexanamido]bicyclo[3.1.0]hexane-1-carboxylic acid
• EN300-1581187
• 2171436-45-4

• Inchi： 1S/C28H32N2O5/c1-2-7-18(13-25(31)29-19-12-17-14-28(17,15-19)26(32)33)30-27(34)35-16-24-22-10-5-3-8-20(22)21-9-4-6-11-23(21)24/h3-6,8-11,17-19,24H,2,7,12-16H2,1H3,(H,29,31)(H,30,34)(H,32,33)/t17?,18-,19?,28?/m0/s1
• InChI Key： SMZKDWYZZWUTLS-IHFGEGOOSA-N
• SMILES： OC(C12CC(CC1C2)NC(C[C@H](CCC)NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)=O)=O

Computed Properties

• Exact Mass: 476.23112213g/mol
• Monoisotopic Mass: 476.23112213g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 35
• Rotatable Bond Count: 10
• Complexity: 795
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 105Ų

Additional information on 3-(3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamidobicyclo3.1.0hexane-1-carboxylic acid

Introduction to 3-(3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamidobicyclo3.1.0hexane-1-carboxylic acid (CAS No. 2171436-45-4)

3-(3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamidobicyclo3.1.0hexane-1-carboxylic acid, identified by its CAS number 2171436-45-4, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and biomedicine. This compound belongs to a class of molecules characterized by its intricate cyclic and amino acid-like structural motifs, which contribute to its potential biological activity and utility in drug development.

The molecular structure of this compound features a bicyclo3.1.0hexane core, which is a fused ring system that introduces conformational constraints and unique electronic properties. This bicyclic framework is further functionalized with an amino group that is protected by a fluoren-9-ylmethoxycarbonyl (Fmoc) group, a common strategy in peptide synthesis to prevent unwanted side reactions during chemical modifications. The presence of the Fmoc group also suggests potential applications in solid-phase peptide synthesis (SPPS), where such protecting groups are routinely employed to facilitate the stepwise assembly of peptide chains.

The N-terminal segment of the molecule incorporates an hexanamide moiety, which is derived from hexanoic acid and contributes to the overall solubility and bioavailability of the compound. This amide linkage is a key feature in medicinal chemistry, as it often serves as a pharmacophore or interacts with biological targets through hydrogen bonding. The stereochemical configuration at the 3S position indicates that the compound possesses chiral centers, which are critical for its biological activity and selectivity.

Recent advancements in computational chemistry and molecular modeling have highlighted the importance of such chiral compounds in drug design. The rigid bicyclic structure of 3-(3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamidobicyclo3.1.0hexane-1-carboxylic acid may enhance its binding affinity to specific biological targets by optimizing interactions with protein or nucleic acid receptors. This has led to increased interest in exploring its potential as a lead compound for therapeutic agents targeting neurological disorders, cancer, and inflammation.

The fluoren-9-ylmethoxycarbonyl protecting group not only stabilizes the amino group but also introduces a bulky aromatic moiety into the molecule. This can influence the pharmacokinetic properties of the compound, such as its solubility, permeability, and metabolic stability. Fluorene derivatives are known for their ability to enhance drug delivery systems due to their hydrophobicity and ability to form stable complexes with other molecules.

In vitro studies have begun to unravel the pharmacological profile of this compound. Initial experiments suggest that it may exhibit inhibitory activity against certain enzymes or receptors implicated in disease pathways. For instance, researchers have explored its potential as an antagonist for ion channels or as a modulator of enzyme activity in cancer cell lines. The amide and Fmoc functionalities provide multiple interaction points with biological targets, making this compound a versatile scaffold for further derivatization.

The synthesis of such complex molecules requires meticulous planning and expertise in organic chemistry techniques. The construction of the bicyclo3.1.0hexane core involves multi-step reactions, including cycloadditions, cyclizations, and functional group transformations. The introduction of the Fmoc protecting group necessitates careful handling under anhydrous conditions to prevent hydrolysis, which underscores the importance of controlled reaction environments in pharmaceutical synthesis.

As research progresses, novel synthetic methodologies are being developed to streamline the production of these intricate molecules. Techniques such as transition-metal-catalyzed reactions and flow chemistry are being explored to improve yield and scalability while maintaining high purity standards. These advancements are crucial for translating promising candidates like 3-(3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamidobicyclo3.1.0hexane-1-carboxylic acid into viable therapeutic agents.

The role of computational tools in drug discovery cannot be overstated. Molecular dynamics simulations and quantum mechanical calculations are being used to predict how this compound interacts with biological targets at an atomic level. These insights help guide medicinal chemists in optimizing its structure for improved efficacy and reduced side effects. The integration of experimental data with computational predictions has become a cornerstone of modern drug development strategies.

Future directions in research may focus on exploring analogs of this compound that exhibit enhanced potency or selectivity while maintaining favorable pharmacokinetic profiles. By modifying substituents on the bicyclic core or introducing additional functional groups, scientists can fine-tune the biological activity of these molecules without compromising their structural integrity.

The broader implications of such research extend beyond individual therapeutic applications. The development of new chemical entities like 2171436-45-4 contributes to our fundamental understanding of molecular interactions and disease mechanisms, paving the way for innovative treatment strategies across various medical disciplines.